Cas no 920750-75-0 (4-Isoxazolecarboxylic acid,5-[(butylamino)carbonyl]-3-[[(3,4-difluorophenyl)thio]methyl]-)

4-Isoxazolecarboxylic acid,5-[(butylamino)carbonyl]-3-[[(3,4-difluorophenyl)thio]methyl]- structure
920750-75-0 structure
Product Name:4-Isoxazolecarboxylic acid,5-[(butylamino)carbonyl]-3-[[(3,4-difluorophenyl)thio]methyl]-
CAS No:920750-75-0
MF:C16H16F2N2O4S
MW:370.371049880981
CID:755394
PubChem ID:11958629
Update Time:2025-04-19

4-Isoxazolecarboxylic acid,5-[(butylamino)carbonyl]-3-[[(3,4-difluorophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid,5-[(butylamino)carbonyl]-3-[[(3,4-difluorophenyl)thio]methyl]-
    • CHEMBL1448826
    • 920750-75-0
    • REGID_for_CID_11958629
    • HMS3338N05
    • SMR000155764
    • MLS000560749
    • HMS2227I20
    • Inchi: 1S/C16H16F2N2O4S/c1-2-3-6-19-15(21)14-13(16(22)23)12(20-24-14)8-25-9-4-5-10(17)11(18)7-9/h4-5,7H,2-3,6,8H2,1H3,(H,19,21)(H,22,23)
    • InChI Key: NXZCIWZHMASJJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)F)F)CC1C(C(=O)O)=C(C(NCCCC)=O)ON=1

Computed Properties

  • Exact Mass: 370.07988449g/mol
  • Monoisotopic Mass: 370.07988449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 118Ų
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